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Ceforanide vs. Cefazolin in Pneumonia Treatment

The table below summarizes key findings from a 1981 clinical trial that directly compared Ceforanide and

Cefazolin for treating community-acquired bacterial pneumonia [1].

Aspect

Ceforanide

Cefazolin

Dosage Regimen
Number of Patients

Primary Pathogens

Clinical Response

Mean Peak Serum
Level

Mean Trough Serum
Level

0.5 g IV every 12 hours
28

Streptococcus pneumoniae,
Haemophilus influenzae

All evaluable patients responded

39.6 pg/mL (1h post-dose)

2.5 pg/mL (11.5h post-dose)

1.0 g IV every 8 hours
26

Streptococcus pneumoniae,
Haemophilus influenzae

All evaluable patients responded

Information not provided in source

Information not provided in source
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Aspect Ceforanide Cefazolin

Eradication of *H. Persisted in 4 out of 5 patients Persisted in 5 out of 8 patients
influenzae*

Safety Profile No serious adverse reactions No serious adverse reactions

Antibacterial Spectrum & Pharmacokinetics of
Ceforanide

This table consolidates data on Ceforanide's antibacterial activity and its pharmacological properties as

characterized in reviews from the 1980s [2] [3] [4].

Property Description of Ceforanide

Classification Second-generation, parenteral cephalosporin [1] [2] [4]

Antibacterial Similar to cefamandole. Active against many gram-negative bacteria (E. coli,
Spectrum Klebsiella, H. influenzae) and gram-positive bacteria (though less active than 1st-

gen against S. aureus). Inactive against Pseudomonas, Serratia, B. fragilis [2] [4].
Half-Life ~3 hours (allowing for twice-daily dosing) [2] [3]
Protein Binding >80% (highly bound to plasma proteins) [3]

Primary Route of Renal excretion (85-90%) [2]
Elimination

Volume of 0.13-0.4 L/kg [3]
Distribution

Experimental Protocol & Workflow

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s523100?utm_src=pdf-body
https://www.smolecule.com/products/s523100?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/6762529/
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/ceforanide
https://pubmed.ncbi.nlm.nih.gov/3315624/
https://pubmed.ncbi.nlm.nih.gov/7034641/
https://pubmed.ncbi.nlm.nih.gov/6762529/
https://pubmed.ncbi.nlm.nih.gov/3315624/
https://pubmed.ncbi.nlm.nih.gov/6762529/
https://pubmed.ncbi.nlm.nih.gov/3315624/
https://pubmed.ncbi.nlm.nih.gov/6762529/
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/ceforanide
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/ceforanide
https://pubmed.ncbi.nlm.nih.gov/6762529/
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/ceforanide
https://www.smolecule.com/products/s523100?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

For clarity, here is the detailed methodology from the key 1981 clinical trial comparing Ceforanide and

Cefazolin [1]:

e Trial Design: A randomized, prospective study.

e Patient Population: Patients with community-acquired bacterial pneumonia. The study groups were
comparable in clinical findings and etiological diagnosis.

¢ Interventions:

o Ceforanide group: Received 0.5 g administered intravenously every 12 hours.
o Cefazolin group: Received 1.0 g administered intravenously every 8 hours.

o Assessment of Efficacy: Clinical response and bacteriological examination of sputum were used to
evaluate outcomes. S. pneumoniae was isolated from 38 patients, and H. influenzae was also a
target pathogen.

e Pharmacokinetic Analysis: Serum levels of Ceforanide were measured at peak (1 hour after IV
dose) and trough (11.5 hours after IV dose) times.

The workflow of this clinical trial is visualized below:

Patient Population:
Community-Acquired Pneumonia

Ceforanide Group Cefazolin Group
0.5g IV q12h 1.0g IV g8h

Clinical Response: Bacteriological Finding:
All Patients Improved H. influenzae Persisted

Click to download full resolution via product page
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Key Conclusions on Ceforanide's Positioning

Based on the historical data:

¢ Therapeutic Efficacy: Ceforanide was clinically as effective as cefazolin for pneumonia caused by
S. pneumoniae or H. influenzae, with a comparable safety profile [1].

¢ Key Differentiator: Its primary advantage was a longer elimination half-life, which supported a more
convenient twice-daily dosing regimen compared to the multiple daily doses required for older
cephalosporins like cefazolin [2] [4].

¢ Notable Limitation: A significant finding was that despite clinical improvement and in vitro
susceptibility, neither ceforanide nor cefazolin was effective in eradicating H. influenzae from the
sputum of most patients [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Ceforanide and cefazolin therapy of pneumonia - PubMed - NIH [pubmed.ncbi.nim.nih.gov]
2. Ceforanide: antibacterial activity, pharmacology, and ... [pubmed.ncbi.nim.nih.gov]

3. Ceforanide - an overview | ScienceDirect Topics [sciencedirect.com]

4. Ceforanide. A review of its antibacterial activity, ... [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [ceforanide second-generation cephalosporin positioning].
Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b523100#ceforanide-second-generation-cephalosporin-

positioning]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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